Cas no 197788-48-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
• CAS No: 197788-48-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1389373
• Update Time: 2024-08-16

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-penten-1-yl)-

• Inchi： 1S/C11H12O4/c1-3-4-5-8(12)10-9(13)6-7(2)15-11(10)14/h3,6,13H,1,4-5H2,2H3
• InChI Key： GZQFNOAAFXDMRX-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(O)=C1C(=O)CCC=C

Computed Properties

• Exact Mass: 208.07356

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 336.4±42.0 °C(Predicted)
• PSA: 63.6
• pka: 5.25±0.50(Predicted)